Cas no 42823-09-6 (1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride)

1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride structure
42823-09-6 structure
Product Name:1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride
CAS No:42823-09-6
MF:C9H11ClF3N5O
MW:297.664750337601
CID:328565
PubChem ID:24880303
Update Time:2025-04-19

1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Imidodicarbonimidicdiamide, N-[4-(trifluoromethoxy)phenyl]-, hydrochloride (1:2)
    • (3-(TRIFLUOROMETHOXY)PHENYL)ACETONE
    • 1-[4-(Trifluoromethoxy)phenyl]biguanide
    • 1-[4-(TRIFLUOROMETHOXY)PHENYL]BIGUANIDE HYDROCHLORIDE
    • 1-[3-(TRIFLUOROMETHOXY)PHENYL]ACETONE
    • BUTTPARK 241-89
    • 1-carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride
    • VAWGZGSCMHDUCU-UHFFFAOYSA-N
    • PC7822
    • AK402791
    • 1-[4-(Trifluoromethoxy)phenyl]biguanide, HCl
    • N1-(4-trifluoromethoxyphenyl)-biguanide hydrochloride
    • 1-[4-(Trifluoromethoxy)phenyl]biguanide hydr
    • N1-(4-trifluoromethoxyphenyl)-biguanide
    • C9H11ClF3N5O
    • 1-[4-(TRIFLUOROMETHOXY)PHENYL]BIGUANIDE HCL
    • SCHEMBL4482069
    • F16024
    • A826011
    • 1-[4-(Trifluoromethoxy)phenyl]biguanidehydrochloride
    • PS-7145
    • MFCD01569536
    • 1-(diaminomethylidene)-2-[4-(trifluoromethoxy)phenyl]guanidine;hydrochloride
    • 915071-42-0
    • FT-0607145
    • CS-0161832
    • 42823-09-6
    • 1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride, 97%
    • AKOS015913046
    • 1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride
    • MDL: MFCD01569536
    • Inchi: 1S/C9H10F3N5O.ClH/c10-9(11,12)18-6-3-1-5(2-4-6)16-8(15)17-7(13)14;/h1-4H,(H6,13,14,15,16,17);1H
    • InChI Key: VAWGZGSCMHDUCU-UHFFFAOYSA-N
    • SMILES: Cl.FC(OC1C=CC(=CC=1)/N=C(\N)/N=C(\N)/N)(F)F

Computed Properties

  • Exact Mass: 297.06000
  • Monoisotopic Mass: 297.0604222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 112

Experimental Properties

  • Color/Form: solid
  • Melting Point: 207-212 °C (lit.)
  • PSA: 107.01000
  • LogP: 3.58060
  • Solubility: Not available

1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazardous Material Identification: Xi
  • Storage Condition:Sealed in dry,Room Temperature

1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride Pricemore >>

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